Cas no 122222-21-3 (N-{[N'-(propan-2-ylidene)hydrazinecarbonyl]methyl}benzamide)

• Product Name: N-{[N'-(propan-2-ylidene)hydrazinecarbonyl]methyl}benzamide
• CAS No: 122222-21-3
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• CID: 3689089
• PubChem ID: 456807
• Update Time: 2025-07-23

N-{[N'-(propan-2-ylidene)hydrazinecarbonyl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• Glycine, N-benzoyl-, (1-methylethylidene)hydrazide
• N-{[N'-(propan-2-ylidene)hydrazinecarbonyl]methyl}benzamide
• PhCONAcN2 Me2CO
• 122222-21-3
• AKOS001586777
• SR-01000078485-1
• N-(2-oxo-2-(2-(propan-2-ylidene)hydrazinyl)ethyl)benzamide
• Benzamidoacetic acid, isopropylidenehydrazide
• N-(2-Oxo-2-(2-(propan-2-ylidene)hydrazineyl)ethyl)benzamide
• N-[2-(2-isopropylidenehydrazino)-2-oxo-ethyl]benzamide
• SR-01000078485
• F0890-0233
• N-[2-oxo-2-(2-propan-2-ylidenehydrazinyl)ethyl]benzamide

• Inchi： 1S/C12H15N3O2/c1-9(2)14-15-11(16)8-13-12(17)10-6-4-3-5-7-10/h3-7H,8H2,1-2H3,(H,13,17)(H,15,16)
• InChI Key： MXQOWGFHAYTVJY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NCC(N/N=C(\C)/C)=O

Computed Properties

• Exact Mass: 233.116426730Da
• Monoisotopic Mass: 233.116426730Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 70.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-{[N'-(propan-2-ylidene)hydrazinecarbonyl]methyl}benzamide

Comprehensive Overview of N-{[N'-(propan-2-ylidene)hydrazinecarbonyl]methyl}benzamide (CAS No. 122222-21-3): Properties, Applications, and Industry Relevance

In the realm of organic chemistry and pharmaceutical research, N-{[N'-(propan-2-ylidene)hydrazinecarbonyl]methyl}benzamide (CAS No. 122222-21-3) has garnered significant attention due to its unique molecular structure and potential applications. This compound, characterized by its hydrazinecarbonyl and benzamide functional groups, is a subject of interest for researchers exploring novel bioactive molecules. Its propan-2-ylidene moiety further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

The growing demand for specialty chemicals in drug discovery and material science has propelled the study of compounds like N-{[N'-(propan-2-ylidene)hydrazinecarbonyl]methyl}benzamide. With the rise of AI-driven drug design and computational chemistry, researchers are increasingly leveraging tools to predict the properties and applications of such molecules. This aligns with the broader trend of green chemistry, where sustainable synthesis methods are prioritized to minimize environmental impact.

One of the most frequently searched questions in this domain is: "What are the potential applications of hydrazine derivatives in medicine?" This reflects the curiosity surrounding the therapeutic potential of compounds like CAS No. 122222-21-3. Preliminary studies suggest that such derivatives may exhibit antimicrobial, antioxidant, or even anticancer properties, though extensive clinical validation is still required. The benzamide group, in particular, is known for its role in modulating biological activity, which further fuels interest in this compound.

From an industrial perspective, N-{[N'-(propan-2-ylidene)hydrazinecarbonyl]methyl}benzamide is valued for its role as a building block in the synthesis of more complex molecules. Its carbonyl and hydrazine functionalities allow for diverse chemical transformations, enabling the creation of tailored compounds for specific applications. This adaptability is crucial in fields like agrochemicals and pharmaceuticals, where precision and efficiency are paramount.

Another hot topic in the scientific community is the integration of machine learning in chemical research. By analyzing vast datasets, AI models can predict the behavior of compounds like CAS No. 122222-21-3, accelerating the discovery process. This synergy between computational tools and experimental chemistry is reshaping how researchers approach molecule design, making it faster and more cost-effective.

In conclusion, N-{[N'-(propan-2-ylidene)hydrazinecarbonyl]methyl}benzamide represents a fascinating area of study with broad implications for multiple industries. Its structural features, combined with the evolving landscape of chemical research, position it as a compound of enduring relevance. As advancements in synthetic methodologies and computational analysis continue, the potential applications of this molecule are likely to expand, offering new opportunities for innovation.